Cas no 2229143-74-0 (2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane)

• Product Name: 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane
• CAS No: 2229143-74-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6369429
• PubChem ID: 165645853
• Update Time: 2025-10-30

2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromo-2-methoxyphenyl)methyl]oxirane
• 2229143-74-0
• EN300-1936591
• 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane

• Inchi： 1S/C10H11BrO2/c1-12-10-7(5-8-6-13-8)3-2-4-9(10)11/h2-4,8H,5-6H2,1H3
• InChI Key： BQIPSRWPCCFDQB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CC1CO1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane

Introduction to 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane (CAS No. 2229143-74-0)

2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane, identified by its Chemical Abstracts Service (CAS) number 2229143-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This oxirane derivative, characterized by its bromo and methoxy substituents on a phenyl ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound make it particularly valuable for exploring novel therapeutic pathways and drug development strategies.

The structure of 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane consists of an epoxide ring attached to a benzyl group, which is further functionalized with a bromo substituent at the 3-position and a methoxy group at the 2-position of the phenyl ring. This arrangement imparts distinct reactivity and binding properties, making it a promising candidate for further chemical modifications. The presence of both bromine and methoxy groups provides multiple sites for selective functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been growing interest in epoxide derivatives due to their utility in constructing complex molecular architectures. Oxiranes, in particular, are known for their ability to undergo ring-opening reactions under various conditions, facilitating the introduction of diverse functional groups. This property has been leveraged in the development of novel pharmaceuticals, where oxirane-based intermediates serve as key building blocks. The bromomethoxyphenyl moiety in 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane adds an additional layer of reactivity, allowing for further derivatization through cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations.

One of the most compelling aspects of 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane is its potential application in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that modulate these pathways effectively. The structural motif present in CAS No. 2229143-74-0 offers a scaffold that can be modified to interact with kinase active sites, making it a valuable starting point for drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane. Molecular modeling techniques allow researchers to predict how modifications to the structure might affect biological activity, enabling more efficient screening processes. For instance, virtual screening can be employed to identify potential analogs of this compound that may exhibit improved potency or selectivity as kinase inhibitors. Such computational approaches complement traditional synthetic strategies and accelerate the drug development pipeline.

The synthetic accessibility of 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane is another factor that contributes to its significance in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as Grignard additions or nucleophilic substitutions on pre-functionalized aromatic rings. These methods are widely used in industrial settings and academic laboratories alike, ensuring that researchers can readily obtain sufficient quantities for their studies. Moreover, the availability of high-quality starting materials has made it possible to explore more complex derivatives with greater ease.

In addition to its applications in kinase inhibition research, CAS No. 2229143-74-0 has shown promise in other therapeutic areas. For example, epoxide derivatives have been investigated for their antimicrobial properties due to their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The bromomethoxyphenyl group may also contribute to interactions with biological targets beyond kinases, such as transcription factors or membrane receptors, expanding the potential scope of this compound's utility.

The role of intermediates like 2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane in medicinal chemistry underscores the importance of structural diversity in drug discovery. By providing chemists with flexible molecular frameworks, these compounds enable the exploration of multiple pharmacological pathways simultaneously. This approach is particularly valuable when dealing with complex diseases that require multifaceted therapeutic interventions.

As research continues to evolve, new applications for CAS No. 2229143-74-0 are likely to emerge. Advances in synthetic methodologies and an increasing understanding of biological mechanisms will continue to drive innovation in this field. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,2-[(3-Bromo-2-methoxyphenyl)methyl]oxirane (CAS No. 2229143-74-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for developing novel therapeutics targeting various diseases. As research progresses，this compound is expected to play an increasingly important role in shaping the future of medicine.